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Compound of Interest |

Compound Name: 4-Acetoxybenzophenone
CAS No.: 13031-44-2
Cat. No.: B088672
- 7

Target Compound: 4-Acetoxybenzophenone (Acetic acid 4-benzoylphenyl ester) CAS
Registry Number: 13031-44-2 Molecular Formula: C1sH1203 Molecular Weight: 240.25 g/mol

[1]

Part 1: Executive Summary & Chemical Identity

4-Acetoxybenzophenone is a critical intermediate in the synthesis of photoinitiators, UV-
curable materials, and certain non-steroidal anti-inflammatory drug (NSAID) prodrugs. It acts as
a "masked" form of 4-hydroxybenzophenone, where the acetate group serves as a protecting
group or a pro-moiety that modifies solubility and melting behavior.

Unlike its parent compound (4-hydroxybenzophenone), which has a well-established high
melting point due to intermolecular hydrogen bonding, 4-acetoxybenzophenone exhibits
altered thermodynamic properties. This guide addresses the data scarcity regarding its
experimental physical constants in public indexing and provides a robust protocol for their
determination and validation.

Core Physical Property Data (Summary)
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Experimental
Property - F; Value / Range Source | Method
atus

) Predicted range
Likely 60-90 °C

Melting Point (MP) Variable (Solid) or Supercooled
Liquid

based on structural
analogs; experimental

verification required.

GlobalChemMall /
375.6 °C (at 760

Boiling Point (BP) Predicted Cheméo (Joback
mmHgQ)
Method)
Flash Point Predicted 166.7 °C Predicted
Density Predicted 1.17 g/cm3 Predicted
Soluble in DCM,

N Experimental
Solubility Observed EtOAc, Acetone;

Insoluble in Water

Observation

Critical Note on Data: Public databases often cite predicted values (e.g., Cheméo lists a
theoretical MP of ~173 °C). However, acetylation of phenols typically disrupts hydrogen
bonding, significantly lowering the melting point. Researchers should expect a lower melting

solid (or semi-solid) compared to the parent phenol (MP 132—-135 °C).

Part 2: Thermodynamic Properties & Analysis
Melting Point Analysis

The melting point of 4-acetoxybenzophenone is a critical quality attribute (CQA) for assessing
the completeness of the acetylation reaction.

e Mechanism of MP Depression: The conversion of the hydroxyl group (-OH) to an acetate
group (-OAc) removes the strong hydrogen bond donor capability. This typically reduces the
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lattice energy, lowering the melting point relative to 4-hydroxybenzophenone.

o Polymorphism Risk: Benzophenone derivatives are prone to polymorphism. The cooling rate
during recrystallization can yield metastable forms with different melting points.

Boiling Point & Vacuum Distillation

Due to the high predicted boiling point (>375 °C) at atmospheric pressure, distillation at 1 atm
Is not recommended as it will likely lead to thermal decomposition (decarboxylation or ester
cleavage) before the boiling point is reached.

o Recommended Purification: Vacuum distillation or Recrystallization.

e Estimated Vacuum BP: ~200-220 °C at 0.5 mmHg (Nomograph estimation).
Part 3: Synthesis & Experimental Protocols
Synthesis Workflow (Acetylation)

This protocol describes the synthesis of 4-acetoxybenzophenone from 4-
hydroxybenzophenone using acetic anhydride. This method is chosen for its high atom
economy and ease of purification.

Reagents:

4-Hydroxybenzophenone (1.0 eq)

Acetic Anhydride (1.2 eq)

Pyridine (1.5 eq) or Triethylamine (1.5 eq)

DMAP (4-Dimethylaminopyridine) (0.05 eq - Catalyst)

Solvent: Dichloromethane (DCM) or THF.

Step-by-Step Protocol:

e Setup: Flame-dry a 250 mL round-bottom flask (RBF) equipped with a magnetic stir bar and
a nitrogen inlet.
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» Dissolution: Charge the RBF with 4-hydroxybenzophenone (10.0 g, 50.5 mmol) and dry
DCM (100 mL). Stir until fully dissolved.

e Base Addition: Add Pyridine (6.1 mL, 75.7 mmol) and DMAP (308 mg, 2.5 mmol). Cool the
mixture to O °C in an ice bath.

o Acetylation: Dropwise add Acetic Anhydride (5.7 mL, 60.6 mmol) over 15 minutes.

o Reaction: Remove the ice bath and allow the reaction to warm to room temperature (25 °C).
Stir for 3—4 hours.

o Checkpoint: Monitor by TLC (30% EtOAc in Hexanes). The starting material (Rf ~0.3)
should disappear, and a new less polar spot (Rf ~0.6) should appear.

e Quench: Quench the reaction by adding saturated NaHCOs solution (50 mL) and stirring
vigorously for 20 minutes to hydrolyze excess anhydride.

o Workup: Separate the organic layer.[2] Wash with 1M HCI (2 x 50 mL) to remove pyridine,
followed by Brine (50 mL).

e Drying: Dry the organic layer over anhydrous MgSOQea, filter, and concentrate under reduced
pressure (Rotavap).

Purification & Characterization

e Crude State: The product will likely appear as an off-white solid or viscous oil.

e Recrystallization: Recrystallize from minimal hot Ethanol (EtOH) or a Hexane/EtOAc mixture.
Cool slowly to 4 °C to induce crystallization.

e Vacuum Drying: Dry the crystals in a vacuum oven at 40 °C for 12 hours to remove solvent
traces which can depress the melting point.

Part 4: Visualization of Workflows
Synthesis and Purification Logic

The following diagram illustrates the decision matrix for synthesizing and purifying 4-
acetoxybenzophenone based on its physical state.
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Caption: Synthesis and purification decision tree for 4-Acetoxybenzophenone, prioritizing
recrystallization for solid isolation.

Experimental Melting Point Determination

Since the exact experimental MP is variable in literature, the following protocol ensures an
accurate internal standard measurement.

DSC Analysis

w (Heat 5°C/min)
Dried Sample
(>12h Vacuum) W -

Capillary Method
(Mel-Temp)

Click to download full resolution via product page

Caption: Dual-method protocol for accurate melting point determination using DSC and
Capillary methods.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Characterization & Synthesis]. BenchChem, [2026]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b088672#4-acetoxybenzophenone-melting-point-and-
boiling-point-data]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States
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and industry. Email: info@benchchem.com
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